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Compound of Interest

Compound Name: Jatrorrhizine hydroxide

Cat. No.: B1656030

This document provides essential safety and logistical information for the proper disposal of
Jatrorrhizine hydroxide, tailored for researchers, scientists, and drug development
professionals. The following procedures are designed to ensure the safe handling and disposal
of this compound in a laboratory setting, minimizing risks to personnel and the environment.

Hazard Identification and Chemical Properties

Jatrorrhizine hydroxide is classified as harmful if swallowed and very toxic to aquatic life with
long-lasting effects[1][2]. It is imperative to prevent its release into the environment[1][2][3].

Table 1: Chemical and Physical Properties of Jatrorrhizine Hydroxide
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Property Value

CAS Number 483-43-2[1][4]

Molecular Formula C20H21NOb5[1][4]

Molecular Weight 355.38 g/mol [1][4]
Appearance Very Dark Red to Black Solid

DMSO (Slightly), Methanol (Slightly), Water

Solubilit
Y (Very Slightly)
Store at -20°C as a powder or -80°C in solvent,
Storage protected from light. The compound is

hygroscopic.[1][2]

H302: Harmful if swallowed. H410: Very toxic to
aquatic life with long lasting effects.[1][2]

Hazard Statements

Personal Protective Equipment (PPE)

Before handling Jatrorrhizine hydroxide for disposal, ensure the following personal protective
equipment is worn:

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields[2][3].

o Skin Protection: Handle with chemical-impermeable gloves. Wear impervious clothing to
prevent skin contact[2][3].

o Respiratory Protection: In case of dust formation or inadequate ventilation, use a full-face
respirator[3].

Step-by-Step Disposal Protocol

The primary method for disposal is to transfer the waste to a licensed professional waste
disposal service or an approved waste disposal plant[1][2][5]. Do not dispose of with household
garbage or allow it to reach sewage systems][6].

Step 1: Waste Segregation and Collection
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» Collect waste Jatrorrhizine hydroxide, including any contaminated materials (e.g.,
weighing paper, pipette tips), in a dedicated, clearly labeled, and suitable closed container[3]

[5107].

o Ensure the container is kept tightly sealed in a cool, well-ventilated area, away from direct
sunlight and ignition sources[1][2].

Step 2: Labeling

o Label the waste container clearly with "Hazardous Waste," the name "Jatrorrhizine
hydroxide," and the associated hazard symbols (e.g., harmful, environmentally hazardous).

Step 3: Storage

o Store the sealed waste container in a designated hazardous waste accumulation area until it
is collected for disposal.

Step 4: Arrange for Disposal

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal company to arrange for pickup and disposal[5].

» Dispose of the substance in accordance with all prevailing country, federal, state, and local
regulations[1][8].

Contaminated Packaging:

o Empty containers should be treated as unused product for disposal[5]. They can be triply
rinsed (or equivalent) and offered for recycling or reconditioning if permissible by local
regulations. Alternatively, puncture the packaging to render it unusable and dispose of it in a
sanitary landfill[9].

Accidental Release Measures

In the event of a spill, follow these procedures:

Personal Precautions:
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o Evacuate personnel to a safe area and ensure adequate ventilation[3][7].
» Avoid breathing dust, vapors, mist, or gas[2][3].

e Prevent contact with skin and eyes by wearing appropriate PPE[2][3].
Environmental Precautions:

o Prevent further leakage or spillage if it is safe to do so[2][3].

» Do not let the chemical enter drains, as it is very toxic to aquatic life[3][7].

Methods for Containment and Cleaning Up:

For solutions, absorb the spill with a liquid-binding material such as diatomite or universal
binders[1][2][8].

For solids, sweep up and shovel the material, avoiding dust formation, and place it into a
suitable, closed container for disposal[7].

Collect the spillage and dispose of the contaminated material according to the disposal
protocol in Section 3[1][2][10].

Decontaminate surfaces and equipment by scrubbing with alcohol[1][2][8].

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Jatrorrhizine hydroxide.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.echemi.com/sds/jatrorrhizinehclrg-pid_Rock14273.html
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587718297410600015905148635208291400/J0378_MSDS.pdf
https://dcchemicals.com/msds/MSDS_DCY-023.html
https://www.echemi.com/sds/jatrorrhizinehclrg-pid_Rock14273.html
https://dcchemicals.com/msds/MSDS_DCY-023.html
https://www.echemi.com/sds/jatrorrhizinehclrg-pid_Rock14273.html
https://dcchemicals.com/msds/MSDS_DCY-023.html
https://www.echemi.com/sds/jatrorrhizinehclrg-pid_Rock14273.html
https://www.echemi.com/sds/jatrorrhizinehclrg-pid_Rock14273.html
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587718297410600015905148635208291400/J0378_MSDS.pdf
https://dcchemicals.com/msds/MSDS_DC41298.html
https://dcchemicals.com/msds/MSDS_DCY-023.html
https://dcchemicals.com/msds/MSDS_DCZ-239.html
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587718297410600015905148635208291400/J0378_MSDS.pdf
https://dcchemicals.com/msds/MSDS_DC41298.html
https://dcchemicals.com/msds/MSDS_DCY-023.html
https://www.echemi.com/produce/pr25030436693-jatrorrhizine.html
https://dcchemicals.com/msds/MSDS_DC41298.html
https://dcchemicals.com/msds/MSDS_DCY-023.html
https://dcchemicals.com/msds/MSDS_DCZ-239.html
https://www.benchchem.com/product/b1656030?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1656030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

@hizine Hydroxide Waste Gen@

Wear Appropriate PPE Contain Spill &
(Gloves, Goggles, Lab Coat) Prevent Entry to Drains

l

Clean Up with Absorbent Material
(Solutions) or by Sweeping (Solids)

Segregate Waste into a
Dedicated, Labeled Container

Collect Contaminated Material
into Hazardous Waste Container

Store Sealed Container in
Designated Hazardous Waste Area

Contact EHS or Licensed
Waste Disposal Company

Professional Disposal
(in accordance with regulations)

Click to download full resolution via product page

Caption: Disposal workflow for Jatrorrhizine hydroxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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Contact
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